Cas no 1807154-77-3 (Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate)
Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate
-
- Inchi: 1S/C10H9ClF2INO2/c1-2-17-10(16)5-3-6(8(12)13)9(14)15-7(5)4-11/h3,8H,2,4H2,1H3
- InChI Key: UZWAGQAUFCMBDX-UHFFFAOYSA-N
- SMILES: IC1=C(C(F)F)C=C(C(=O)OCC)C(CCl)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 271
- XLogP3: 2.8
- Topological Polar Surface Area: 39.2
Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029021649-250mg |
Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate |
1807154-77-3 | 95% | 250mg |
$1,038.80 | 2022-03-31 | |
| Alichem | A029021649-500mg |
Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate |
1807154-77-3 | 95% | 500mg |
$1,735.55 | 2022-03-31 | |
| Alichem | A029021649-1g |
Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate |
1807154-77-3 | 95% | 1g |
$3,184.50 | 2022-03-31 |
Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate
Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate (CAS No. 1807154-77-3): A Comprehensive Overview
Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate, identified by its CAS number 1807154-77-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.
The molecular structure of Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate features a pyridine core substituted with several functional groups, including a chloromethyl group at the 2-position, a difluoromethyl group at the 5-position, and an iodopyridine moiety at the 6-position. The presence of these distinct substituents imparts unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The compound's structural features make it an attractive scaffold for designing molecules with potential applications in oncology, anti-inflammatory, and antimicrobial therapies. Specifically, the iodopyridine moiety is particularly significant, as it serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Stille couplings.
The chloromethyl group at the 2-position of the pyridine ring introduces reactivity that allows for nucleophilic substitution reactions, enabling the introduction of diverse side chains or other functional groups. This characteristic is highly valuable in medicinal chemistry, where selective functionalization is often required to optimize pharmacokinetic and pharmacodynamic properties. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making it a preferred substitution pattern in modern drug design.
Recent studies have highlighted the potential of Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in cancer therapy. By leveraging the compound's reactive sites, researchers have been able to develop novel inhibitors with improved selectivity and efficacy. For instance, derivatives of this compound have shown promise in inhibiting specific tyrosine kinases that are overexpressed in certain cancer types.
The pharmaceutical industry has also explored the use of Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate in the development of anti-inflammatory agents. Inflammatory processes are central to numerous chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. Pyridine derivatives have demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory enzymes. The structural versatility of this compound allows for fine-tuning its biological activity through structural modifications.
Beyond its applications in oncology and anti-inflammatory therapy, Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate has been investigated for its antimicrobial properties. Antibiotic resistance remains a significant global health challenge, necessitating the discovery of novel antimicrobial agents. Pyridine-based compounds have shown efficacy against various bacterial strains by interfering with essential bacterial processes such as DNA replication and protein synthesis. The unique combination of substituents in this compound enhances its antimicrobial spectrum.
The synthesis of Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the preparation of a halogenated pyridine precursor followed by functionalization with chloromethyl groups and subsequent introduction of difluoromethyl and iodine substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve regioselective modifications.
In conclusion, Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate (CAS No. 1807154-77-3) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse functionalization strategies, making it valuable for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern drug discovery efforts.
1807154-77-3 (Ethyl 2-(chloromethyl)-5-(difluoromethyl)-6-iodopyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)